Cas no 771-69-7 (2,3,4-Trifluoronitrobenzene)

• Product Name: 2,3,4-Trifluoronitrobenzene
• CAS No: 771-69-7
• MF: C₆H₂F₃NO₂
• MW: 177.080791950226
• MDL: MFCD00041546
• CID: 39861
• PubChem ID: 87577298
• Update Time: 2026-01-08

2,3,4-Trifluoronitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Trifluoro-4-nitrobenzene
• 2,3,4-Trifluoronitrobenzene
• 1,2,3-Trifluor-4-nitro-benzol
• 1,2,3-Trifluoro-4-ni
• 1,2,3-trifluoro-4-nitro-benzene
• 1,2,3-Trifluoronitrobenzene
• 1-nitro-2,3,4-trifluorobenzene
• 2,3,4,5,6-PENTAFLUOROPHENYL 2-PROPANESULPHONATE
• 2,3,4-Trifluornitrobenzene
• 2,3,4-TRIFLUORONITROBRNZENE
• 3,4,5 TRIFLUORONITROBENZEN
• 4-chloro-2-fluroaniline
• 4-NITRO-1,2,3-TRIFLUOROBENZENE
• 4-Trifluoronitrobenzene
• trifluoronitrobenzene
• 2,3,4-trifluoro-1-nitrobenzene
• ARCACZWMYGILNI-UHFFFAOYSA-N
• Benzene, 1,2,3-trifluoro-4-nitro-
• PubChem2287
• Benzene, trifluoronitro-
• KSC307M1P
• 2,3,4-trifluoro-nitrobenzene
• 2
• 1,2,3-trifluoro-4-nitrobenzene;4-Nitro-1,2,3-trifluorobenzene
• DTXSID30227889
• AMY8658
• EN300-64158
• 2,3, 4-Trifluoronitrobenzene
• CS-W005136
• AS-12427
• W-104327
• FT-0609387
• AB01876
• NS00042140
• 2,3,4-Trifluoronitrobenzene, 99%
• 771-69-7
• EINECS 212-238-4
• A9773
• MFCD00041546
• AC-10203
• UNII-NKN86LZ8MM
• SCHEMBL57498
• InChI=1/C6H2F3NO2/c7-3-1-2-4(10(11)12)6(9)5(3)8/h1-2H
• ARCACZWMYGILNI-UHFFFAOYSA-
• AKOS006221877
• NKN86LZ8MM
• T1539
• Z992434824
• 2,3,4-Trifluoronitrobenzene,99%
• DTXCID30150380
• DB-019659
• 212-238-4

• MDL： MFCD00041546
• Inchi： 1S/C6H2F3NO2/c7-3-1-2-4(10(11)12)6(9)5(3)8/h1-2H
• InChI Key： ARCACZWMYGILNI-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1[N+](=O)[O-])F)F
• BRN： 2449746

Computed Properties

• Exact Mass: 177.00400
• Monoisotopic Mass: 177.003763
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1

Experimental Properties

• Color/Form: Light yellow liquid
• Density: 1.541 g/mL at 25 °C(lit.)
• Boiling Point: 92°C/20.3mmHg
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• Refractive Index: n20/D 1.492(lit.)
• PSA: 45.82000
• LogP: 2.53530
• Solubility: Not determined

2,3,4-Trifluoronitrobenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H302+H312+H332-H315-H319-H341
• Warning Statement： P201-P202-P210-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P308+P313-P403+P235-P405-P501
• Hazardous Material transportation number：UN2810
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39-S24/25
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Sealed in dry,Room Temperature
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R36/37/38
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2,3,4-Trifluoronitrobenzene

Introduction to 2,3,4-Trifluoronitrobenzene (CAS No. 771-69-7)

2,3,4-Trifluoronitrobenzene, identified by the Chemical Abstracts Service Number (CAS No.) 771-69-7, is a fluorinated nitroaromatic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to the class of nitrobenzenes, which are well-known for their versatile reactivity and utility in the synthesis of various heterocyclic compounds and fine chemicals. The introduction of fluorine atoms into the benzene ring modifies its electronic and steric properties, making it a valuable intermediate in the development of novel materials and bioactive molecules.

The structural motif of 2,3,4-Trifluoronitrobenzene consists of a benzene ring substituted with three fluorine atoms at the 2, 3, and 4 positions, along with a nitro group at the 1 position. This arrangement imparts unique electronic characteristics to the molecule, enhancing its reactivity in nucleophilic aromatic substitution (SNAr) reactions and enabling its use as a building block for more complex structures. The presence of both fluorine and nitro groups makes it particularly interesting for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl systems found in many pharmaceuticals.

In recent years, 2,3,4-Trifluoronitrobenzene has been extensively studied for its potential applications in medicinal chemistry. The trifluoromethyl group is a well-documented pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity in drug candidates. The nitro group further contributes to the molecule's reactivity, allowing for facile functionalization through reduction to an amine or further derivatization via diazotization reactions. These properties make 2,3,4-Trifluoronitrobenzene a valuable starting material for synthesizing antiviral, anticancer, and anti-inflammatory agents.

One of the most compelling aspects of 2,3,4-Trifluoronitrobenzene is its role in the development of fluorinated nitroaromatics, which have shown promise in various therapeutic areas. For instance, fluorinated nitroaromatics have been investigated for their antimicrobial properties due to their ability to disrupt bacterial cell wall synthesis and DNA replication. Recent studies have demonstrated that derivatives of 2,3,4-Trifluoronitrobenzene exhibit potent activity against Gram-negative bacteria by interfering with their outer membrane integrity. This finding underscores the importance of this compound in addressing emerging antibiotic resistance challenges.

Another area where 2,3,4-Trifluoronitrobenzene has made significant contributions is in the field of materials science. Fluorinated aromatic compounds are widely used in organic electronics due to their high charge carrier mobility and thermal stability. The introduction of fluorine atoms into aromatic systems enhances their electron-withdrawing capabilities, making them suitable for use as hole-transporting materials or electron-donating units in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have utilized 2,3,4-Trifluoronitrobenzene as a precursor for synthesizing novel fluoroaromatic polymers that exhibit superior optical and electrical properties compared to their non-fluorinated counterparts.

The synthesis of 2,3,4-Trifluoronitrobenzene typically involves the nitration of pre-formed trifluorobenzene derivatives or direct fluorination of nitrobenzenes followed by regioselective functionalization. Advanced synthetic methodologies have been developed to improve yield and selectivity in these processes. For example, catalytic fluorination techniques using palladium or copper catalysts have enabled the efficient introduction of fluorine atoms at specific positions on the benzene ring. These methods not only enhance efficiency but also minimize waste generation, aligning with green chemistry principles.

In conclusion,2 ,3 ,4 -Trifluoronit ro ben zene (CAS No .771-69-7 ) is a multifunctional compound with broad applications across pharmaceuticals ,materials science ,and organic synthesis . Its unique structural features make it an indispensable tool for researchers seeking to develop innovative therapeutics and advanced materials . As our understanding of fluorinated compounds continues to evolve ,the importance of 2 ,3 ,4 -Trif luoro nit ro ben zene is expected to grow even further . Future research endeavors may focus on exploring new synthetic routes ,optimizing its use in drug discovery programs ,and expanding its applications in sustainable technologies . p >